Cas no 278593-17-2 (1-(Phenylsulfonyl)-1H-indole-3-carboxylic Acid)

• Product Name: 1-(Phenylsulfonyl)-1H-indole-3-carboxylic Acid
• CAS No: 278593-17-2
• MF: C₁₅H₁₁NO₄S
• MW: 301.317142724991
• MDL: MFCD02682021
• CID: 252278
• PubChem ID: 736484
• Update Time: 2025-04-19

1-(Phenylsulfonyl)-1H-indole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylicacid, 1-(phenylsulfonyl)-
• 1-Phenylsulphonylindole-3-Carboxylic Acid
• 1-(Phenylsulfonyl)indole-3-carboxylic acid
• 1-(benzenesulfonyl)indole-3-carboxylic acid
• 1-(Phenylsulfonyl)-1H-indole-3-carboxylic acid
• 1-(phenylsulfonyl)-3-indolecarboxylic acid
• 1-benzenesulfonylindole-3-carboxylic acid
• MS-20185
• 1H-Indole-3-carboxylic acid, 1-(phenylsulfonyl)-
• AN-989/14381010
• 278593-17-2
• ISTBYLZYNVIQFS-UHFFFAOYSA-N
• 1-(Phenylsulphonyl)-1H-indole-3-carboxylic acid
• Oprea1_368751
• 1-(benzenesulfonyl)-1H-indole-3-carboxylic acid
• CHEMBL1213199
• AB91148
• 1-(Phenylsulphonyl)indole-3-carboxylic acid
• FT-0605860
• 1-(Phenylsulfonyl)-1H-indole-3-carboxylic acid, AldrichCPR
• DTXSID10353034
• MFCD02682021
• AKOS005257824
• CS-0313237
• 3-Carboxy-1-(phenylsulphonyl)-1H-indole
• SCHEMBL948989
• G80386
• BBL101214
• STL555010
• DB-004274
• 1-(PHENYLSULFONYL)-1H-INDOLE-3-CARBOXYLICACID
• 1-(Phenylsulfonyl)-1H-indole-3-carboxylic Acid

• MDL： MFCD02682021
• Inchi： 1S/C15H11NO4S/c17-15(18)13-10-16(14-9-5-4-8-12(13)14)21(19,20)11-6-2-1-3-7-11/h1-10H,(H,17,18)
• InChI Key： ISTBYLZYNVIQFS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=C(C(=O)O)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 301.04100
• Monoisotopic Mass: 301.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.8A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.4
• Melting Point: 232 °C
• Boiling Point: 570.7°Cat760mmHg
• Flash Point: 299°C
• Refractive Index: 1.663
• PSA: 84.75000
• LogP: 3.65730

1-(Phenylsulfonyl)-1H-indole-3-carboxylic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38